Cas no 2397-00-4 (Fluorescent Brightener Agent OB-2 4,4''-Bis(5-methyl-2-benzoxazolyl)stilbene)

Fluorescent Brightener Agent OB-2 4,4''-Bis(5-methyl-2-benzoxazolyl)stilbene Properties

Names and Identifiers

• 1,2-Bis(4-(5-methylbenzo[d]oxazol-2-yl)phenyl)ethene
• 4,4-Bis(5-methylbenzoxazol-2-yl)stilbene
• 4,4'-Bis(5-methyl-2-benzoxazolyl)stilbene (purified by sublimation)
• 4,4'-Bis(5-methyl-2-benzoxazolyl)stilbene
• 1,2-Bis(4-(5-methylbenzo[d]-oxazol-2-yl)phenyl)ethene
• bismethylbenzoxazolylstilbene
• Fluorescent Brightener Agent OB-2
• Optical Brightener OB-2
• 2,2'-(Vinylenedi-p-phenylene)bis[5-methylbenzoxazole]
• Benzoxazole, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis[5-methyl-
• KSC496S9H
• AK110768
• B2676
• 5-methyl-2-[4-[2-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]ethenyl]phenyl]-1,3-benzoxazole
• P,P'-BIS(5-METHYL-2-BENZOXAZOLYL)STILBENE
• SCHEMBL385476
• MFCD00191316
• CS-0152907
• 2,2'-(1,2-Ethenediyldi-4,1-phenylene) bis(5-methylbenzoxazole)
• J37.051G
• BENZOXAZOLE, 2,2'-(VINYLENEDI-P-PHENYLENE)BIS(5-METHYL-
• Bismethylbenzoxazolylstilbene
• LS-15276
• A817012
• 'Fluorescent Brightener Agent OB-2 [4,4''-Bis(5-methyl-2-benzoxazolyl)stilbene]'
• W-107364
• AKOS025311112
• 4,4'-bis(5-methylbenzoxazol-2-yl)stilbene
• S0V32LD932
• 4,4'-Bis(5-methyl-2-benzoxazolyl)stilbene, >/=98%
• (E)-1,2-bis(4-(5-methylbenzo[d]oxazol-2-yl)phenyl)ethene
• 2,2'-(ETHENE-1,2-DIYLDI-4,1-PHENYLENE)BIS(5-METHYL-1,3-BENZOXAZOLE)
• 2397-00-4
• 2,2'-(Vinylenedi-p-phenylene)bis(5-methylbenzoxazole)
• 4,4'-bis-(5-Methylbenzoxazol-2-yl)stilbene
• AKOS015842075
• AS-15651
• EINECS 219-260-3
• WHITEFLUOR HCS
• UNII-S0V32LD932
• Fluorescent brightener OB-2
• B1564
• DTXCID5036979
• OKEZAUMKBWTTCR-AATRIKPKSA-N
• 4,4-Bis(5-methyl-2-benzoxazolyl)stilbene
• DTXSID2062379
• +Expand

• MDL： MFCD00191316
• InChIKey： OKEZAUMKBWTTCR-UHFFFAOYSA-N
• Inchi： 1S/C30H22N2O2/c1-19-3-15-27-25(17-19)31-29(33-27)23-11-7-21(8-12-23)5-6-22-9-13-24(14-10-22)30-32-26-18-20(2)4-16-28(26)34-30/h3-18H,1-2H3
• SMILES： O1C(C2C([H])=C([H])C(C([H])=C([H])C3C([H])=C([H])C(=C([H])C=3[H])C3=NC4C([H])=C(C([H])([H])[H])C([H])=C([H])C=4O3)=C([H])C=2[H])=NC2C([H])=C(C([H])([H])[H])C([H])=C([H])C1=2

Computed Properties

• Exact Mass: 442.16800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 442.168
• Heavy Atom Count: 34
• Complexity: 638
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Surface Charge: 0
• Topological Polar Surface Area: 52.1

Experimental Properties

• LogP: 8.09020
• PSA: 52.06000
• Refractive Index: 1.708
• Boiling Point: 590.9°C at 760 mmHg
• Melting Point: 336-342 ºC
• Flash Point: 296.7°C
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.242

Fluorescent Brightener Agent OB-2 4,4''-Bis(5-methyl-2-benzoxazolyl)stilbene Security Information

• RTECS：VO6250000
• WGK Germany：2
• Safety Instruction： S22; S29/56; S45
• Risk Phrases：R42/43
• Dangerous goods sign： Xn
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

Fluorescent Brightener Agent OB-2 4,4''-Bis(5-methyl-2-benzoxazolyl)stilbene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds